Fomlactone B
Overview
Description
Fomlactone B is a natural product found in Rhodofomes cajanderi and Fomitopsis officinalis with data available.
Scientific Research Applications
Discovery and Structural Analysis
Fomlactone B, along with other compounds like fomlactones A and C, was isolated from the fungus Fomes cajanderi. These compounds were identified and characterized using various spectroscopic methods, including IR, HRMS, CD, and NMR data. The structure of these novel ketal lactones, especially fomlactone C, was further confirmed through X-ray diffraction analysis (Jian He et al., 2003).
Biochemical Composition and Related Compounds
Additional studies on Fomes officinalis led to the isolation of fomlactone B among other triterpenes. The structures of these compounds, including fomlactone B, were determined through comprehensive spectroscopic analyses and chemical methods, such as NMR techniques (Xia Wu et al., 2009).
Immunomodulatory Effects
Fomlactone B, as part of the broader study on various compounds, has been linked to immunomodulatory effects. For instance, fosfomycin, a chemically unique antibiotic, demonstrated immunomodulatory effects on human B-cell functions, which is relevant in the context of studying compounds like fomlactone B for their potential impact on immune responses (K. Morikawa et al., 1993).
Comparative Studies with Similar Compounds
Comparative studies involving compounds like fomlactone B help in understanding its distinct biochemical and pharmacological properties. For instance, spironolactone's impact on metabolic syndrome was studied, providing insights into how similar compounds might affect metabolic pathways (Huang Long et al., 2013).
properties
Product Name |
Fomlactone B |
|---|---|
Molecular Formula |
C31H48O4 |
Molecular Weight |
484.7 g/mol |
IUPAC Name |
(1S,3'S,4'S,5R,7R,10S,13R,15S,17R,18R,21R)-7-hydroxy-1,3',4',6,6,10,17,21-octamethylspiro[14-oxapentacyclo[11.7.1.02,11.05,10.018,21]henicos-2(11)-ene-15,5'-oxolane]-2'-one |
InChI |
InChI=1S/C31H48O4/c1-17-16-31(19(3)18(2)26(33)35-31)34-25-15-22-21(29(7)14-11-20(17)30(25,29)8)9-10-23-27(4,5)24(32)12-13-28(22,23)6/h17-20,23-25,32H,9-16H2,1-8H3/t17-,18+,19+,20-,23+,24-,25-,28-,29+,30+,31+/m1/s1 |
InChI Key |
LSGLUPXTGXDHCT-ZBAFWHTDSA-N |
Isomeric SMILES |
C[C@@H]1C[C@]2([C@H]([C@@H](C(=O)O2)C)C)O[C@@H]3CC4=C(CC[C@@H]5[C@@]4(CC[C@H](C5(C)C)O)C)[C@]6([C@]3([C@@H]1CC6)C)C |
Canonical SMILES |
CC1CC2(C(C(C(=O)O2)C)C)OC3CC4=C(CCC5C4(CCC(C5(C)C)O)C)C6(C3(C1CC6)C)C |
synonyms |
fomlactone B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(13E,15E,17E)-2-[(2E,4E)-dodeca-2,4-dien-2-yl]-7-hydroxy-8-methyl-1-oxa-5,10-diazacyclononadeca-13,15,17-triene-4,9,19-trione](/img/structure/B1247759.png)
![6-(p-Bromophenyl)amino-7-(p-chlorophenyl)indazolo[2',3':1,5]-1,2,4-triazolo[4,3-a]-1,3,5-benzotriazepine](/img/structure/B1247770.png)
